Cas no 1388031-58-0 (6-Fluoro-2-iodo-1H-indole)

• Product Name: 6-Fluoro-2-iodo-1H-indole
• CAS No: 1388031-58-0
• MF: C₈H₅FIN
• MW: 261.034877538681
• CID: 6382728
• PubChem ID: 130052321
• Update Time: 2024-01-14

6-Fluoro-2-iodo-1H-indole Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2-iodo-1H-indole
• 1388031-58-0
• EN300-6748988

• Inchi： 1S/C8H5FIN/c9-6-2-1-5-3-8(10)11-7(5)4-6/h1-4,11H
• InChI Key： FHTXSZAHHDWLDQ-UHFFFAOYSA-N
• SMILES： IC1NC2=CC(=CC=C2C=1)F

Computed Properties

• Exact Mass: 260.94507g/mol
• Monoisotopic Mass: 260.94507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• Density: 2.036±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 345.1±22.0 °C(Predicted)
• pka: 14.97±0.30(Predicted)